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Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B078578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-reference of the physicochemical and performance

properties of C.I. Disperse Orange 25 against other notable C.I. (Colour Index) disperse dyes

in the orange spectrum. The information is intended for researchers, scientists, and

professionals in drug development who may utilize these dyes as molecular probes, staining

agents, or in other advanced applications where well-characterized organic molecules are

required. This document summarizes key quantitative data, details relevant experimental

protocols, and provides visualizations to clarify experimental workflows.

Physicochemical Properties: A Comparative
Overview
Disperse Orange 25 is a monoazo dye known for its application in dyeing polyester and other

synthetic fibers.[1][2] Its properties are often benchmarked against other disperse dyes to

determine the most suitable compound for a specific application. Below is a comparative table

summarizing the key physicochemical properties of Disperse Orange 25 and a selection of

other C.I. Disperse Orange dyes.
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C.I. Name C.I. No.
Molecular

Formula

Molecular

Weight (

g/mol )

λmax (nm)
Melting Point

(°C)

Disperse

Orange 25
11227 C₁₇H₁₇N₅O₂ 323.35 457 170 (dec.)

Disperse

Orange 1
11080 C₁₈H₁₄N₄O₂ 318.33 483 160

Disperse

Orange 3
11005 C₁₂H₁₀N₄O₂ 242.23 443 ~200 (dec.)

Disperse

Orange 13
26080 C₂₂H₁₆N₄O 352.39 Not Available 149-153

Disperse

Orange 30
11119

C₁₉H₁₇Cl₂N₅

O₄
450.27 Not Available Not Available

Performance Characteristics: Fastness Properties
The performance of disperse dyes is critically evaluated based on their fastness to various

environmental and processing factors. These properties are crucial for applications requiring

stable and durable coloration. The fastness properties are typically graded on a scale of 1 to 5

for washing, perspiration, and rubbing, and on a scale of 1 to 8 for light fastness, with higher

numbers indicating better performance.

C.I. Name Light Fastness Wash Fastness
Sublimation

Fastness

Disperse Orange 25 Good Good Moderate to Good

Disperse Orange 1 Fair to Good Moderate Moderate

Disperse Orange 3 Good Good Moderate

Disperse Orange 13 Good Good Good

Disperse Orange 30 Very Good Excellent Excellent
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Note: Fastness properties can vary depending on the substrate, dyeing process, and

concentration of the dye.

Experimental Protocols
Detailed methodologies are essential for the reproducible and comparative evaluation of dye

performance. The following are summaries of standard ISO and AATCC test methods for key

performance indicators.

Determination of Light Fastness
This test assesses the resistance of the dye to fading upon exposure to a standardized light

source.

Apparatus: Xenon arc lamp apparatus, Grey Scale for assessing color change (ISO 105-

A02), Blue Wool standards.

Procedure:

A specimen of the dyed substrate is exposed to light from a xenon arc lamp under

specified conditions of temperature and humidity.

Simultaneously, a set of Blue Wool standards is exposed.

The exposure is continued until a specified change in the color of the sample or a

reference standard is observed.

The change in color of the specimen is assessed by comparing it with the Grey Scale. The

light fastness rating is determined by comparing the fading of the specimen to that of the

Blue Wool standards.[3]

Determination of Wash Fastness
This test evaluates the resistance of the dye to domestic and commercial laundering.

Apparatus: Launder-Ometer or similar apparatus, Grey Scale for assessing color change

and staining (ISO 105-A02 and ISO 105-A03), multifiber test fabric.
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Procedure:

A specimen of the dyed fabric is stitched together with a multifiber test fabric.

The composite specimen is subjected to washing in a standardized detergent solution

under specified conditions of temperature, time, and agitation.

After washing, the specimen is rinsed and dried.

The change in color of the dyed specimen and the degree of staining on the multifiber test

fabric are assessed using the respective Grey Scales.[4]

Determination of Sublimation Fastness
This test measures the resistance of the dye to sublimation when subjected to dry heat.

Apparatus: Heat press or sublimation fastness tester, Grey Scale for assessing color change

and staining.

Procedure:

A dyed specimen is placed in contact with an undyed fabric of the same material and a

multifiber test fabric.

The composite specimen is heated in the apparatus at a specified temperature and

pressure for a defined period.

After heating, the specimen is allowed to cool.

The change in color of the original specimen and the staining on the adjacent undyed and

multifiber fabrics are evaluated using the Grey Scales.[5]

Experimental Workflow Visualization
The following diagram illustrates a general workflow for the evaluation of disperse dye

performance, from initial dyeing to fastness testing.
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General Workflow for Disperse Dye Performance Evaluation
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Comparative Data Analysis
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Caption: A generalized workflow for evaluating the performance of disperse dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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